Cas no 2228705-84-6 (5-(4-methyl-1H-imidazol-5-yl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(4-methyl-1H-imidazol-5-yl)-1,2-oxazole-4-carboxylic acid
• CAS No: 2228705-84-6
• MF: C₈H₇N₃O₃
• MW: 193.159481287003
• CID: 5980275
• PubChem ID: 165797059
• Update Time: 2025-06-08

5-(4-methyl-1H-imidazol-5-yl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-methyl-1H-imidazol-5-yl)-1,2-oxazole-4-carboxylic acid
• 2228705-84-6
• EN300-1808158

• Inchi： 1S/C8H7N3O3/c1-4-6(10-3-9-4)7-5(8(12)13)2-11-14-7/h2-3H,1H3,(H,9,10)(H,12,13)
• InChI Key： LOZFJFCKOWCBOG-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)O)C=N1)C1=C(C)NC=N1

Computed Properties

• Exact Mass: 193.04874109g/mol
• Monoisotopic Mass: 193.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 92Ų

Additional information on 5-(4-methyl-1H-imidazol-5-yl)-1,2-oxazole-4-carboxylic acid

Research Brief on 5-(4-methyl-1H-imidazol-5-yl)-1,2-oxazole-4-carboxylic acid (CAS: 2228705-84-6)

The compound 5-(4-methyl-1H-imidazol-5-yl)-1,2-oxazole-4-carboxylic acid (CAS: 2228705-84-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the role of 5-(4-methyl-1H-imidazol-5-yl)-1,2-oxazole-4-carboxylic acid as a key intermediate in the synthesis of novel heterocyclic compounds with promising pharmacological properties. The compound's imidazole and oxazole moieties are known to interact with various biological targets, including enzymes and receptors, making it a valuable scaffold for drug development. Researchers have explored its utility in the design of inhibitors for inflammatory and oncogenic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized as a precursor for the development of selective kinase inhibitors. The study demonstrated that derivatives of 5-(4-methyl-1H-imidazol-5-yl)-1,2-oxazole-4-carboxylic acid exhibited potent inhibitory activity against specific tyrosine kinases implicated in cancer progression. The researchers employed computational modeling and in vitro assays to optimize the compound's binding affinity and selectivity.

Another notable application of this compound was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where it was incorporated into a series of antimicrobial agents. The study revealed that the compound's structural flexibility allowed for the generation of derivatives with broad-spectrum activity against resistant bacterial strains. This finding underscores its potential in addressing the growing challenge of antibiotic resistance.

From a synthetic perspective, advancements in the preparation of 5-(4-methyl-1H-imidazol-5-yl)-1,2-oxazole-4-carboxylic acid have been achieved through innovative catalytic methods. A 2022 publication in Organic Letters described a streamlined, high-yield synthesis route using palladium-catalyzed cross-coupling reactions, which significantly improved the scalability and purity of the compound for industrial applications.

Despite these promising developments, challenges remain in the clinical translation of derivatives based on this scaffold. Issues such as metabolic stability and bioavailability need to be addressed through further structural optimization. Ongoing research is focused on leveraging advanced techniques like fragment-based drug design and structure-activity relationship (SAR) studies to enhance the compound's therapeutic potential.

In conclusion, 5-(4-methyl-1H-imidazol-5-yl)-1,2-oxazole-4-carboxylic acid (CAS: 2228705-84-6) represents a versatile and pharmacologically relevant scaffold with applications spanning oncology, infectious diseases, and beyond. Continued exploration of its derivatives and mechanisms of action is expected to yield novel therapeutic candidates in the coming years.